Cas no 112227-15-3 (L-Phenylalanine,N-[N2-[6-cyclohexyl-5-[[N-[N-[(1,1-dimethylethoxy)carbonyl]-L-phenylalanyl]-L-histidyl]amino]-4-hydroxy-2-(2-methylpropyl)-1-oxohexyl]-L-lysyl]-,[2R-(2R*,4S*,5S*)]- (9CI))

• Product Name: L-Phenylalanine,N-[N2-[6-cyclohexyl-5-[[N-[N-[(1,1-dimethylethoxy)carbonyl]-L-phenylalanyl]-L-histidyl]amino]-4-hydroxy-2-(2-methylpropyl)-1-oxohexyl]-L-lysyl]-,[2R-(2R*,4S*,5S*)]- (9CI)
• CAS No: 112227-15-3
• Molecular Formula: C₅₁H₇₆N₈O₉
• Molecular Weight: 945.19734
• CID: 139620
• PubChem ID: 194951

L-Phenylalanine,N-[N2-[6-cyclohexyl-5-[[N-[N-[(1,1-dimethylethoxy)carbonyl]-L-phenylalanyl]-L-histidyl]amino]-4-hydroxy-2-(2-methylpropyl)-1-oxohexyl]-L-lysyl]-,[2R-(2R*,4S*,5S*)]- (9CI) Properties

Names and Identifiers

• L-Phenylalanine,N-[N2-[6-cyclohexyl-5-[[N-[N-[(1,1-dimethylethoxy)carbonyl]-L-phenylalanyl]-L-histidyl]amino]-4-hydroxy-2-(2-methylpropyl)-1-oxohexyl]-L-lysyl]-,[2R-(2R*,4S*,5S*)]- (9CI)
• L-phenylalanine, N~2~-[(4S,5S,8S,11S)-5-(cyclohexylmethyl)-4-hydroxy-8-(1H-imidazol-4-ylmethyl)-15,15-dimethyl-2-(2-methylpropyl)-1,7,10,13-tetraoxo-11-(phenylmethyl)-14-oxa-6,9,12-triazahexadec-1-yl]-L-lysyl-
• L-Phenylalanine,N-[N2-[6-cyclohexyl-5-[[N-[N-[(1,1-dimethylethoxy)carbonyl]-L-phenylalanyl]-L-histidyl]amino]-4-hydroxy-2-(2-
• (2S)-2-[[(2S)-6-amino-2-[[(4S,5S)-6-cyclohexyl-4-hydroxy-5-[[(2S)-3-(1H-imidazol-5-yl)-2-[[(2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoyl]amino]propanoyl]amino]-2-(2-methylpropyl)hexanoyl]amino]hexanoyl]amino]-3-phenylpropanoic acid
• 112227-15-3
• CP 71362
• Boc-phe-his-5-cyclohexylmethyl-4-hydroxy-2-isobutyl-5-aminopentanoyl-lys-phe
• CP71362
• L-Phenylalanine, N-(N2-(6-cyclohexyl-5-((N-(N-((1,1-dimethylethoxy)carbonyl)-L-phenylalanyl)-L-histidyl)amino)-4-hydroxy-2-(2-methylpropyl)-1-oxohexyl)-L-lysyl)-, (2R-(2R*,4S*,5S*))-
• CHEMBL264867

• InChIKey： YHLJEWZZOJLRNJ-KSCPGKLUSA-N
• Inchi： InChI=1S/C51H76N8O9/c1-33(2)25-37(45(61)55-39(23-15-16-24-52)46(62)58-43(49(65)66)28-36-21-13-8-14-22-36)29-44(60)40(26-34-17-9-6-10-18-34)56-48(64)42(30-38-31-53-32-54-38)57-47(63)41(27-35-19-11-7-12-20-35)59-50(67)68-51(3,4)5/h7-8,11-14,19-22,31-34,37,39-44,60H,6,9-10,15-18,23-30,52H2,1-5H3,(H,53,54)(H,55,61)(H,56,64)(H,57,63)(H,58,62)(H,59,67)(H,65,66)/t37?,39-,40-,41-,42-,43-,44-/m0/s1
• SMILES： NCCCC[C@@H](C(N[C@@H](CC1=CC=CC=C1)C(=O)O)=O)NC(C(C[C@@H]([C@@H](NC([C@@H](NC([C@@H](NC(OC(C)(C)C)=O)CC1=CC=CC=C1)=O)CC1=CN=CN1)=O)CC1CCCCC1)O)CC(C)C)=O

Computed Properties

• Exact Mass: 944.57398
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 29
• Monoisotopic Mass: 944.573526
• Heavy Atom Count: 68
• Complexity: 1560
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 267

Experimental Properties

• PSA: 266.96
• Refractive Index: 1.564
• Boiling Point: 1212.5°C at 760 mmHg
• Flash Point: 687.1°C
• Density: 1.189